Cas no 1797965-20-8 (N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide
• CAS No: 1797965-20-8
• MF: C₁₉H₁₉NO₂S
• MW: 325.42466378212
• CID: 5374907
• Update Time: 2025-10-29

N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(5-Benzoyl-2-thienyl)methyl]-3-cyclohexene-1-carboxamide
• N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C19H19NO2S/c21-18(14-7-3-1-4-8-14)17-12-11-16(23-17)13-20-19(22)15-9-5-2-6-10-15/h1-5,7-8,11-12,15H,6,9-10,13H2,(H,20,22)
• InChI Key： NEAZBRWNAOSPDA-UHFFFAOYSA-N
• SMILES： C1(C(NCC2SC(C(=O)C3=CC=CC=C3)=CC=2)=O)CCC=CC1

Experimental Properties

• Density: 1.213±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 571.7±50.0 °C(Predicted)
• pka: 14.66±0.20(Predicted)

Additional information on N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide

N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS No. 1797965-20-8): A Comprehensive Overview

N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS No. 1797965-20-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features combining a benzoylthiophene moiety and a cyclohexene carboxamide group, presents intriguing possibilities for drug discovery and material science applications. Its molecular formula is C19H19NO2S, and it falls under the category of heterocyclic compounds, which are known for their diverse biological activities.

The growing interest in N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide stems from its potential as a building block in medicinal chemistry. Researchers are particularly interested in its thiophene-based structure, as thiophene derivatives have shown promise in developing new therapeutics for various conditions. The compound's CAS number 1797965-20-8 serves as a unique identifier in chemical databases, facilitating its tracking in scientific literature and patent applications.

Recent trends in drug development have highlighted the importance of small molecule modulators, and N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide fits well into this category. Its molecular weight of 325.42 g/mol and moderate lipophilicity make it suitable for further optimization in lead compound development. The presence of both aromatic and alicyclic components in its structure offers multiple sites for chemical modification, a feature highly valued in structure-activity relationship studies.

The synthesis of N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide typically involves multi-step organic reactions, with the benzoylthiophene precursor being coupled to the cyclohexene carboxamide moiety through carefully controlled conditions. This process has been refined in recent years to improve yield and purity, addressing one of the most common search queries regarding this compound's production. Analytical characterization typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry to confirm structure and purity.

In terms of applications, N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide has shown potential in several research areas. Its structural similarity to known bioactive molecules makes it a candidate for investigating new enzyme inhibitors or receptor modulators. The pharmaceutical industry's current focus on targeted therapies and personalized medicine has increased demand for such specialized compounds that can serve as starting points for drug development programs.

From a commercial perspective, CAS 1797965-20-8 represents a niche but growing segment in the fine chemicals market. Suppliers typically offer this compound in milligram to gram quantities for research purposes, with purity levels ranging from 95% to 98%. The price point reflects its specialized nature and the complexity of its synthesis, making it a topic of frequent inquiries among purchasing agents and researchers alike.

Storage and handling of N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide follow standard laboratory protocols for organic compounds. It is generally recommended to store the material in a cool, dry place, protected from light and moisture. These practical considerations are often searched by laboratory personnel working with this compound for the first time.

The future outlook for N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide appears promising, particularly as research continues into heterocyclic compounds with potential therapeutic applications. Its unique combination of structural features positions it well for further investigation in various drug discovery programs. The scientific community continues to explore its potential, with new publications and patents referencing CAS 1797965-20-8 appearing regularly in chemical literature.

For researchers interested in obtaining N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide, several specialized chemical suppliers list this compound in their catalogs. The availability of custom synthesis services has also made this molecule more accessible to research teams without in-house synthetic capabilities. This accessibility has contributed to its growing presence in scientific studies across multiple disciplines.

In conclusion, N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS No. 1797965-20-8) represents an interesting and potentially valuable compound in modern chemical research. Its unique structure, combined with the current scientific focus on small molecule therapeutics, ensures its continued relevance in pharmaceutical development and related fields. As research progresses, we can anticipate new discoveries regarding its properties and potential applications.